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Compound of Interest

Compound Name: Urea perchlorate

Cat. No.: B1149769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of urea perchlorate in various

explosive mixtures. Due to the limited availability of specific experimental data in publicly

accessible literature, this comparison leverages data from related compounds and established

testing methodologies to offer a comprehensive overview for research and development

purposes.

Overview of Urea Perchlorate as an Energetic
Material
Urea perchlorate, with the chemical formula CO(NH₂)₂·HClO₄, is a crystalline solid that serves

as an oxidizer in explosive formulations.[1] It is known for its good chemical stability and is

utilized in applications such as liquid explosives and emulsion blasting agents.[1][2][3][4] Its

synthesis typically involves the reaction of urea with perchloric acid.[1]

Comparative Performance Data
The following tables summarize key performance indicators for urea perchlorate and other

common explosives. It is important to note that specific experimental values for urea
perchlorate mixtures are not readily available in the reviewed literature. The data for urea
perchlorate is therefore inferred based on the performance of similar perchlorate-based

compositions and is intended for comparative estimation.
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Table 1: Detonation Properties

Explosive Mixture Density (g/cm³) Detonation Velocity (m/s)

Urea Perchlorate (estimated) - Data not available

Urea Nitrate (UN) 1.2 4,700[5]

Ammonium Nitrate/Fuel Oil

(ANFO)
0.8-1.3 2,000 - 3,300

Ammonium

Perchlorate/Aluminum

(activated)

- ~2,500[6]

Potassium

Perchlorate/Aluminum
1.5 4,600[7]

TNT 1.65 6,900

Table 2: Sensitivity to Mechanical Stimuli

Explosive Mixture
Impact Sensitivity (Drop
Weight Test, J)

Friction Sensitivity (N)

Urea Perchlorate (estimated) Data not available Data not available

Urea Nitrate (UN) >15.5 (>61 inches at 2.5 kg)[5] -

Ammonium Perchlorate - -

Potassium Perchlorate based

flash compositions
2.9 - 7.8[8] 32 - 160[8]

RDX 7.4 120

Note: Higher impact sensitivity values (in Joules) indicate lower sensitivity.

Table 3: Power and Brisance (Ballistic Mortar Test)
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Explosive Relative Strength (% of Picric Acid)

Urea Perchlorate (estimated) Data not available

Ammonium Perchlorate 58[9]

TNT 100

Experimental Protocols
The performance data presented in this guide is typically determined using standardized

experimental procedures. The following are brief descriptions of the key tests.

Determination of Detonation Velocity
The detonation velocity, or the speed at which a detonation wave propagates through an

explosive, is a primary measure of its performance. A common method for its determination is

the rate stick test. In this procedure, the explosive material is packed into a cylindrical container

of a known diameter and length. Probes, such as ionization pins or fiber optics, are placed at

precise intervals along the cylinder. Upon detonation from one end, the time it takes for the

detonation front to travel between the probes is measured electronically. The detonation

velocity is then calculated by dividing the known distance between the probes by the measured

time interval.[10][11]

Impact Sensitivity Testing
Impact sensitivity is a measure of an explosive's susceptibility to initiation by impact. The drop-

weight impact test is a widely used method to quantify this property. In this test, a small,

carefully prepared sample of the explosive is placed on an anvil. A standard weight is then

dropped from a specific height onto the sample. A series of tests are conducted at various drop

heights to determine the height at which there is a 50% probability of causing an explosion

(H₅₀). The result is typically expressed in Joules.[5]

Ballistic Mortar Test
The ballistic mortar test is used to determine the relative strength or power of an explosive. A

standardized mass of the explosive is detonated within the chamber of a large, pendulum-

mounted mortar. The explosive force propels a projectile out of the mortar, causing the mortar
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to recoil. The extent of the recoil is measured and compared to the recoil produced by a

standard explosive, such as picric acid or TNT, to determine the relative strength.[12][13]

Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and performance

evaluation of a novel explosive mixture like one containing urea perchlorate.

General workflow for explosive testing.

Discussion
While specific, citable performance data for urea perchlorate explosive mixtures remains

elusive in the reviewed literature, its use in emulsion and liquid explosives suggests it is a

viable energetic material.[1][2][3][4] The perchlorate anion (ClO₄⁻) is a powerful oxidizer, and

its presence in urea perchlorate indicates a high energetic potential.

For comparison, urea nitrate, another urea-based explosive, exhibits a detonation velocity of

4,700 m/s.[5] Explosives based on ammonium perchlorate, a related perchlorate salt, also

show significant energetic output. The sensitivity of perchlorate-based mixtures can be high, as

demonstrated by the data for potassium perchlorate flash compositions.[8]

Further experimental research is necessary to fully characterize the performance of urea
perchlorate in various explosive mixtures. The standardized testing protocols outlined in this

guide provide a framework for such investigations, which would enable a more direct and

quantitative comparison with other energetic materials. Researchers are encouraged to consult

specialized literature and safety manuals before conducting any experiments with energetic

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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